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Compound of Interest

Compound Name: YMU1

Cat. No.: B593839

Get Quote

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of YMU1 (CAS 902589-96-2), a selective inhibitor of human
thymidylate kinase (hnTMPK). Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

\\

Chemical and Physical Properties of YMU1

A thorough understanding of the chemical and physical properties of YMUL1 is fundamental to
safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value

CAS Number 902589-96-2
Molecular Formula C17H22N404S
Molecular Weight 378.45 g/mol
Appearance Light-pink solid
Melting Point 235-238°C
Solubility Soluble in DMSO
Storage Temperature 2-8°C

YMUL1 Disposal Protocol

The following step-by-step protocol outlines the recommended procedures for the disposal of
YMUL. This protocol is based on available safety data sheets and general best practices for
chemical waste management.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory personal protective equipment, including safety glasses, a lab
coat, and chemical-resistant gloves.

2. Waste Segregation and Collection:

e Solid YMU1 Waste: Collect unused or expired solid YMU1 in a dedicated, clearly labeled,
and sealed container for solid chemical waste.

e Liquid YMU1 Waste: Collect all solutions containing YMUL1 in a separate, leak-proof, and
clearly labeled container designated for liquid chemical waste.

o Contaminated Materials: Dispose of all materials that have come into contact with YMU1,
such as pipette tips, tubes, and contaminated gloves, as solid chemical waste.

3. Spill Management:
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 In the event of a spill of solid YMUL1, carefully vacuum or sweep up the material and place it
in a designated hazardous waste container.[1]

» Avoid generating dust.
o Decontaminate the spill area and any affected equipment with alcohol.[1]
4. Waste Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "YMU1 (human thymidylate kinase inhibitor)".

o If YMUL1 is in a solution, the solvent and its concentration must also be clearly indicated on
the label.

5. Storage of Waste:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

o Ensure containers are tightly sealed to prevent leaks or spills.
6. Final Disposal:

» Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

o Important: Disposal procedures must always be in accordance with local, state, and federal
regulations. While some sources suggest that smaller quantities may be disposed of with
household waste, this is not a recommended practice in a professional laboratory setting.
Always consult your institution's specific guidelines.

Experimental Protocol: Preparation of a YMU1 Stock
Solution

For researchers utilizing YMUL, the following protocol details the preparation of a stock
solution, a common procedure that generates materials requiring proper disposal.
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Materials:

YMUL1 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

In a sterile microcentrifuge tube, weigh out the desired amount of YMU1 solid.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration.

Gently vortex the tube until the YMU1 is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3 months at
this temperature.

Visualizing the YMU1 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of YMU1 waste in a
laboratory setting.
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Caption: Workflow for the safe disposal of YMU1 waste.

YMUL1 Signaling Pathway Inhibition

YMUL1 functions as an inhibitor of thymidylate kinase (TMPK), a key enzyme in the synthesis of
deoxythymidine triphosphate (dTTP), which is essential for DNA synthesis. The diagram below
illustrates the point of inhibition in this pathway.
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Caption: YMUL1 inhibits the TMPK-mediated phosphorylation of dTMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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